Cas no 121486-70-2 (3-(3-aminophenoxy)propan-1-ol)

3-(3-aminophenoxy)propan-1-ol structure
Product name:3-(3-aminophenoxy)propan-1-ol
3-(3-aminophenoxy)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-AMinophenoxy)-1-propanol
- 3-(3-aminophenoxy)propan-1-ol
-
Computed Properties
- Exact Mass: 167.09469
- Monoisotopic Mass: 167.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 55.5A^2
Experimental Properties
- PSA: 55.48
3-(3-aminophenoxy)propan-1-ol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1294829-0.5g |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 0.5g |
$713.0 | 2023-05-26 | ||
Enamine | EN300-1294829-2.5g |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 2.5g |
$1454.0 | 2023-05-26 | ||
Enamine | EN300-1294829-10.0g |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 10g |
$3191.0 | 2023-05-26 | ||
Enamine | EN300-1294829-100mg |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 100mg |
$439.0 | 2023-09-30 | ||
Enamine | EN300-1294829-5000mg |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 5000mg |
$1448.0 | 2023-09-30 | ||
Enamine | EN300-1294829-250mg |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 250mg |
$459.0 | 2023-09-30 | ||
Enamine | EN300-1294829-1000mg |
3-(3-aminophenoxy)propan-1-ol |
121486-70-2 | 1000mg |
$499.0 | 2023-09-30 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426089-50mg |
3-(3-Aminophenoxy)propan-1-ol |
121486-70-2 | 95% | 50mg |
¥15724.00 | 2024-08-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426089-500mg |
3-(3-Aminophenoxy)propan-1-ol |
121486-70-2 | 95% | 500mg |
¥16679.00 | 2024-08-09 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1426089-250mg |
3-(3-Aminophenoxy)propan-1-ol |
121486-70-2 | 95% | 250mg |
¥14748.00 | 2024-08-09 |
3-(3-aminophenoxy)propan-1-ol Related Literature
-
Klaudia Kaniewska,Agata Kowalczyk,Marcin Karbarz,Anna M. Nowicka Analyst, 2016,141, 5815-5821
-
Hiromu Kumagai,Ryou Matsunaga,Tatsuya Nishimura,Yuya Yamamoto,Satoshi Kajiyama,Yuya Oaki,Kei Akaiwa,Hirotaka Inoue,Hiromichi Nagasawa,Takashi Kato Faraday Discuss., 2012,159, 483-494
-
Boaz Vilozny,Paolo Actis,Daniel Hwang,Bakthan Singaram,Nader Pourmand Nanoscale, 2013,5, 9214-9221
-
Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
-
Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
-
Uday S. Annapure RSC Adv., 2016,6, 99774-99780
-
Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
-
8. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
-
Chaudhery Mustansar Hussain,Chutarat Saridara,Somenath Mitra Analyst, 2008,133, 1076-1082
-
Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
121486-70-2 (3-(3-aminophenoxy)propan-1-ol) Related Products
- 56190-17-1(4-Propoxybenzene-1,2-diamine)
- 37532-43-7(3-(2-methylpropoxy)aniline)
- 88513-99-9(Benzenamine, 3,4-dipropoxy-)
- 110178-35-3(3-(2-Methoxyethoxy)phenylamine)
- 4469-80-1((4-Propoxyphenyl)amine hydrochloride)
- 2227869-49-8(rac-(1R,2R)-2-(6-fluoropyridin-3-yl)cyclopropane-1-carboxylic acid, trans)
- 1353951-89-9(2-Chloro-N-(piperidin-4-yl)isonicotinamide hydrochloride)
- 2248337-71-3(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-benzyl-5-ethyl-1H-pyrazole-4-carboxylate)
- 905765-38-0(2-{4-amino-5-(4-chlorophenyl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-nitrophenyl)acetamide)
- 1235643-50-1(2-(4-fluorophenyl)-N-({1-2-(methylsulfanyl)pyridine-3-carbonylpiperidin-4-yl}methyl)acetamide)
Recommended suppliers
Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
pengshengyue
Gold Member
CN Supplier
Bulk

Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk
